8-((2-hydroxyethyl)thio)-7-isopentyl-3-methyl-1H-purine-2,6(3H,7H)-dione

• IUPAC Name: 8-(2-hydroxyethylsulfanyl)-3-methyl-7-(3-methylbutyl)purine-2,6-dione
• InChI: InChI=1S/C13H20N4O3S/c1-8(2)4-5-17-9-10(14-13(17)21-7-6-18)16(3)12(20)15-11(9)19/h8,18H,4-7H2,1-3H3,(H,15,19,20)
• InChI Key: IYPNNHDGNGTIJW-UHFFFAOYSA-N
• Canonical SMILES: CC(C)CCN1C2=C(N=C1SCCO)N(C(=O)NC2=O)C
• Molecular Formula: C13H20N4O3S
• Molecular Weight: 312.39 g/mol
• CAS No.: 331444-36-1

Description

8-((2-hydroxyethyl)thio)-7-isopentyl-3-methyl-1H-purine-2,6(3H,7H)-dione is a useful research compound. Its molecular formula is C13H20N4O3S and its molecular weight is 312.39. The purity is usually 95%.
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Scientific Research Applications

Purine Alkaloids from Marine Sources

Research has identified purine alkaloids isolated from marine sources, such as the South China Sea gorgonian Subergorgia suberosa, demonstrating weak cytotoxicity towards human cancer cell lines, suggesting potential applications in cancer research and therapy development (Qi, Zhang, & Huang, 2008).

Chemical Reactivity and Synthesis

Studies on the reactivity of bromo-substituted purine diones with specific reagents have led to the formation of unexpected products, revealing insights into chemical synthesis techniques and the potential for creating novel compounds with unique properties (Khaliullin & Shabalina, 2020).

Anticancer Activity

Synthesis and biological activity assessments of substituted pyridines and purines, including thiazolidinediones, have shown effects on triglyceride accumulation and hypoglycemic activity, highlighting their potential in developing treatments for metabolic diseases and cancer (Kim et al., 2004).

Metal Complexes with Purines

The study of mixed ligand-metal complexes of purines has provided insights into the coordination chemistry of these molecules, suggesting applications in material science and catalysis (Shaker, 2011).